Cas no 1315363-10-0 ((3S)-3-aminobutyldimethylamine)

• Product Name: (3S)-3-aminobutyldimethylamine
• CAS No: 1315363-10-0
• MF: C₆H₁₆N₂
• MW: 116.204641342163
• CID: 5894994
• PubChem ID: 28111791
• Update Time: 2025-06-22

(3S)-3-aminobutyldimethylamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediamine, N1,N1-dimethyl-, (3S)-
• (3S)-3-aminobutyldimethylamine
• 1315363-10-0
• [(3S)-3-aminobutyl]dimethylamine
• EN300-1844380
• SCHEMBL18175371

• Inchi： 1S/C6H16N2/c1-6(7)4-5-8(2)3/h6H,4-5,7H2,1-3H3/t6-/m0/s1
• InChI Key： XFBCIULBTBLLOK-LURJTMIESA-N
• SMILES： C(N(C)C)C[C@@H](N)C

Computed Properties

• Exact Mass: 116.131348519g/mol
• Monoisotopic Mass: 116.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 0.836±0.06 g/cm3(Predicted)
• Boiling Point: 142.2±8.0 °C(Predicted)
• pka: 10.48±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (3S)-3-aminobutyldimethylamine

Professional Introduction to (3S)-3-aminobutyldimethylamine (CAS No. 1315363-10-0)

(3S)-3-aminobutyldimethylamine, identified by its CAS number 1315363-10-0, is a significant compound in the field of pharmaceutical chemistry and biotechnology. This chiral amine derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development and biochemical research.

The compound belongs to the class of secondary amines, characterized by the presence of two alkyl groups and one amino group attached to a central carbon atom. The stereochemistry at the chiral center, specifically the (3S) configuration, plays a crucial role in determining its biological activity and interaction with biological targets. This aspect makes it a valuable building block for the synthesis of enantiomerically pure pharmaceuticals, where the spatial arrangement of atoms can significantly influence efficacy and safety.

In recent years, there has been a growing interest in the development of chiral auxiliaries and catalysts that can facilitate the asymmetric synthesis of complex molecules. (3S)-3-aminobutyldimethylamine has been explored as a potential ligand or intermediate in such processes. Its ability to induce high enantioselectivity in catalytic reactions makes it particularly useful for producing optically active compounds that are essential for many therapeutic applications.

One of the most promising areas of research involving (3S)-3-aminobutyldimethylamine is its application in the synthesis of protease inhibitors. Proteases are enzymes that play a critical role in various physiological processes, and their inhibition is often a key strategy in treating diseases such as cancer, HIV, and inflammation-related disorders. The amine functionality of this compound allows it to participate in hydrogen bonding and other non-covalent interactions, which are essential for designing molecules that can effectively bind to protease active sites.

Recent studies have demonstrated the utility of (3S)-3-aminobutyldimethylamine in the development of novel kinase inhibitors. Kinases are another class of enzymes that are frequently targeted in drug discovery due to their involvement in cell signaling pathways. By modifying the structure of existing kinase inhibitors with this chiral amine, researchers have been able to improve binding affinity and selectivity, leading to more effective therapeutic agents.

The compound's versatility also extends to its use as a precursor in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides but with improved stability and pharmacokinetic properties. The incorporation of (3S)-3-aminobutyldimethylamine into these molecules allows for fine-tuning of their binding characteristics, making them valuable tools for both research and drug development.

In addition to its role in drug discovery, (3S)-3-aminobutyldimethylamine has found applications in materials science. Its chiral nature makes it suitable for studying supramolecular assemblies and self-assembling structures. These materials have potential applications in nanotechnology, catalysis, and even as components in electronic devices.

The synthesis of (3S)-3-aminobutyldimethylamine typically involves asymmetric hydrogenation or other chiral resolution techniques. Advances in catalytic systems have enabled more efficient and scalable production methods, making this compound more accessible for industrial applications. The growing demand for enantiomerically pure compounds has driven innovation in synthetic methodologies, ensuring that researchers have access to high-quality starting materials for their investigations.

Evaluation studies have shown that derivatives of (3S)-3-aminobutyldimethylamine exhibit promising pharmacological properties when tested in vitro and in vivo. These studies often focus on assessing their ability to modulate specific biological pathways or interact with target proteins. The results from these evaluations provide valuable insights into the compound's potential therapeutic applications and help guide further development efforts.

The future prospects for (3S)-3-aminobutyldimethylamine are bright, with ongoing research exploring new synthetic routes and expanding its range of applications. As our understanding of molecular interactions continues to grow, this compound is likely to play an increasingly important role in both academic research and industrial development.